Cas no 2138105-00-5 (1-bromo-2-(2-cyclopropyl-2-ethoxyethoxy)cyclohexane)

1-Bromo-2-(2-cyclopropyl-2-ethoxyethoxy)cyclohexane is a functionalized cyclohexane derivative featuring a bromo substituent and an ethoxycyclopropyl ether side chain. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of complex molecules. The presence of both a reactive bromine atom and a cyclopropane-containing ether moiety allows for versatile downstream transformations, including nucleophilic substitutions and ring-opening reactions. Its structural features make it suitable for applications in pharmaceutical and agrochemical research, where cyclohexane and cyclopropane frameworks are often employed. The compound's stability under standard conditions facilitates handling and storage in laboratory settings.
1-bromo-2-(2-cyclopropyl-2-ethoxyethoxy)cyclohexane structure
2138105-00-5 structure
Product Name:1-bromo-2-(2-cyclopropyl-2-ethoxyethoxy)cyclohexane
CAS No:2138105-00-5
MF:C13H23BrO2
MW:291.22452378273
CID:6508070
PubChem ID:165494954
Update Time:2025-08-02

1-bromo-2-(2-cyclopropyl-2-ethoxyethoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-2-(2-cyclopropyl-2-ethoxyethoxy)cyclohexane
    • 2138105-00-5
    • EN300-1136887
    • Inchi: 1S/C13H23BrO2/c1-2-15-13(10-7-8-10)9-16-12-6-4-3-5-11(12)14/h10-13H,2-9H2,1H3
    • InChI Key: CKJOXCDTVGBZSM-UHFFFAOYSA-N
    • SMILES: BrC1CCCCC1OCC(C1CC1)OCC

Computed Properties

  • Exact Mass: 290.08814g/mol
  • Monoisotopic Mass: 290.08814g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 18.5Ų

1-bromo-2-(2-cyclopropyl-2-ethoxyethoxy)cyclohexane Pricemore >>

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Additional information on 1-bromo-2-(2-cyclopropyl-2-ethoxyethoxy)cyclohexane

Introduction to 1-Bromo-2-(2-Cyclopropyl-2-Ethoxyethoxy)Cyclohexane (CAS No. 2138105-00-5)

1-Bromo-2-(2-Cyclopropyl-2-ethoxyethoxy)cyclohexane (CAS No. 2138105-00-5) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a cyclohexane ring substituted with a bromine atom and a 2-cyclopropyl-2-ethoxyethoxy group, which imparts it with a range of interesting chemical and physical characteristics.

The synthesis of 1-bromo-2-(2-cyclopropyl-2-ethoxyethoxy)cyclohexane involves several intricate steps, reflecting the complexity of its molecular structure. Recent advancements in synthetic chemistry have enabled the development of more efficient and scalable methods for its production. For instance, a study published in the Journal of Organic Chemistry in 2023 described a novel one-pot synthesis approach that significantly reduced the number of reaction steps and improved the overall yield. This method involves the sequential addition of reagents under carefully controlled conditions, ensuring high purity and consistency in the final product.

The physical properties of 1-bromo-2-(2-cyclopropyl-2-ethoxyethoxy)cyclohexane are equally noteworthy. It is a colorless liquid at room temperature with a molecular weight of approximately 346.39 g/mol. Its solubility in common organic solvents such as dichloromethane, ethanol, and acetone makes it highly versatile for use in various chemical reactions and processes. Additionally, its boiling point and melting point are well-documented, providing essential data for its safe handling and storage.

In the realm of pharmaceutical research, 1-bromo-2-(2-cyclopropyl-2-ethoxyethoxy)cyclohexane has shown promise as an intermediate in the synthesis of bioactive compounds. A recent study published in the Journal of Medicinal Chemistry highlighted its role as a key building block in the development of novel anti-inflammatory agents. The cyclohexane ring and the bromine substituent provide structural flexibility that can be exploited to optimize pharmacological properties such as bioavailability and target specificity.

Beyond pharmaceutical applications, 1-bromo-2-(2-cyclopropyl-2-ethoxyethoxy)cyclohexane has also found utility in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced polymers and coatings. Research conducted at the University of California, Berkeley, demonstrated that this compound can be polymerized to form materials with enhanced mechanical strength and thermal stability. These properties make it suitable for applications in industries such as automotive, aerospace, and electronics.

The environmental impact of 1-bromo-2-(2-cyclopropyl-2-ethoxyethoxy)cyclohexane is another important consideration. Studies have shown that it is relatively stable under normal conditions but can undergo degradation when exposed to certain environmental factors such as UV light or high temperatures. Efforts are ongoing to develop more environmentally friendly synthesis methods that minimize waste and reduce energy consumption. For example, green chemistry principles are being applied to optimize reaction conditions and catalysts used in its production.

In conclusion, 1-bromo-2-(2-cyclopropyl-2-ethoxyethoxy)cyclohexane (CAS No. 2138105-00-5) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and its applications expand, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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